(E)-1-(But-2-EN-2-YL)cyclopropanamine

• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• IUPAC Name: 1-[(E)-but-2-en-2-yl]cyclopropan-1-amine
• InChI: InChI=1S/C7H13N/c1-3-6(2)7(8)4-5-7/h3H,4-5,8H2,1-2H3/b6-3+
• InChI Key: RMDIIWBYBRVPFJ-ZZXKWVIFSA-N
• Isomeric SMILES: C/C=C(\C)/C1(CC1)N
• Canonical SMILES: CC=C(C)C1(CC1)N

Description

(E)-1-(But-2-EN-2-YL)cyclopropanamine is a cyclopropane derivative featuring a butenyl substituent (C₄H₇) attached to the cyclopropane ring, with an amine functional group. The (E)-stereochemistry indicates that the higher-priority groups on the double bond of the butenyl chain are on opposite sides.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkenyl-Substituted Cyclopropanamines

a. (E)-1-(Pent-2-EN-2-YL)cyclopropanamine ()

• Structural Difference : The pentenyl chain (C₅H₉) vs. butenyl (C₄H₇) increases hydrophobicity and molecular weight.
• Implications : Longer chains may enhance lipophilicity, affecting membrane permeability in biological systems. However, steric hindrance could reduce reactivity in nucleophilic reactions.

b. 1-(1-Methyl-1-buten-1-yl)cyclopropanamine (CAS 885268-25-7, )

• Structural Difference : A methyl group branches the butenyl chain, altering steric and electronic profiles.
• Safety Profile : Classified under GHS as H302 (oral toxicity), H315 (skin irritation), and H335 (respiratory irritation) . This suggests that branching may influence toxicity, though direct comparisons to the target compound require further study.

Aromatic and Heterocyclic Derivatives

a. 1-(2-Bromophenyl)cyclopropan-1-amine hydrochloride ()

• Structural Difference : A bromophenyl group replaces the alkenyl chain.
• Properties : Higher molecular weight (260.55 g/mol) and crystalline stability (storage at 2–8°C) . The electron-withdrawing bromine atom likely reduces nucleophilicity compared to alkenyl-substituted analogs.

b. 1-(Thiophen-2-yl)cyclopropanamine hydrochloride ()

• Structural Difference : A thiophene ring introduces sulfur-based aromaticity.
• Reactivity : Sulfur’s electronegativity may enhance interactions with biological targets, such as enzymes or receptors. The compound is classified as irritant, indicating distinct handling requirements .

Pyrazole-Modified Cyclopropanamines

a. N-[(1-Ethyl-1H-pyrazol-4-yl)methyl]cyclopropanamine (–7)

• Structural Difference : A pyrazole ring is tethered via a methyl group.
• Applications : Pyrazole rings are common in pharmaceuticals due to hydrogen-bonding capabilities. This modification could enhance binding to biological targets compared to aliphatic chains.

Key Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Storage Conditions	Reference
(E)-1-(But-2-EN-2-YL)cyclopropanamine	C₇H₁₁N	109.17 (calculated)	Butenyl (E-config.)	Not reported	-
1-(1-Methyl-1-buten-1-yl)cyclopropanamine	C₈H₁₃N	123.20	Methyl-butenyl	Room temperature
1-(2-Bromophenyl)cyclopropanamine HCl	C₉H₁₁BrClN	260.55	Bromophenyl	2–8°C
1-(Thiophen-2-yl)cyclopropanamine HCl	C₇H₁₀ClNS	175.67	Thiophene	Room temperature

Table 2: Hazard Comparison (GHS)

Compound Name	Acute Toxicity (Oral)	Skin Irritation	Respiratory Irritation	Reference
1-(1-Methyl-1-buten-1-yl)cyclopropanamine	Category 4 (H302)	Category 2 (H315)	Category 3 (H335)
1-(Thiophen-2-yl)cyclopropanamine HCl	Not reported	Irritant	Not reported

Research Findings and Implications

• The target compound’s alkenyl chain may offer a balance between lipophilicity and reactivity for drug design.
• Synthetic Challenges : Steric hindrance in branched analogs (e.g., methyl-butenyl) may complicate synthesis, whereas aromatic derivatives (e.g., bromophenyl) require specialized handling due to stability concerns .
• Safety : Aliphatic derivatives like 1-(1-methyl-1-buten-1-yl)cyclopropanamine exhibit moderate toxicity, suggesting that the target compound may require similar precautions despite lacking direct data .